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Introduction
Transmembrane protein 45B (TMEM45B) is a protein-coding gene whose function is an active

area of investigation.[1] Current research suggests it plays a role in the innate immune

response, specifically in antiviral mechanisms.[2] Structurally, TMEM45B is a multi-pass

membrane protein. While much of the research on TMEM45B has focused on its upregulation

in various cancers, such as osteosarcoma and lung cancer, understanding its baseline

expression profile in healthy human tissues is critical for contextualizing its role in disease and

for the development of targeted therapeutics.[3][4] This document provides a comprehensive

overview of TMEM45B expression across a range of normal human tissues at both the

transcriptomic and proteomic levels, details common experimental protocols for its study, and

explores its potential signaling pathway involvement.

Transcriptomic Expression Profile (RNA)
Analysis of RNA sequencing data from the Genotype-Tissue Expression (GTEx) project and

the Human Protein Atlas (HPA) shows that TMEM45B mRNA is detected in many tissues.[5][6]

The expression is particularly enhanced in the esophagus and intestine.[6][7] The following
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table summarizes the median transcript expression levels in Transcripts Per Million (TPM)

across a variety of normal human tissues, based on GTEx data.[8][9]

Table 1: Median RNA Expression of TMEM45B in Normal Human Tissues (GTEx V8)
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Tissue Median Expression (TPM)

Esophagus - Mucosa 105.80

Esophagus - Muscularis 48.91

Colon - Transverse 38.69

Small Intestine - Terminal Ileum 33.72

Stomach 29.54

Vagina 28.51

Skin - Sun Exposed (Lower leg) 26.16

Skin - Not Sun Exposed (Suprapubic) 24.58

Colon - Sigmoid 23.49

Adrenal Gland 15.11

Lung 12.82

Prostate 12.01

Ovary 10.63

Breast - Mammary Tissue 9.98

Uterus 9.17

Testis 8.13

Thyroid 7.91

Artery - Aorta 7.82

Heart - Atrial Appendage 4.41

Pancreas 4.25

Nerve - Tibial 3.53

Adipose - Subcutaneous 3.48

Kidney - Cortex 2.50
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Tissue Median Expression (TPM)

Liver 2.41

Spleen 2.27

Brain - Cortex 1.11

Skeletal Muscle 0.89

Whole Blood 0.47

(Data sourced from the GTEx Portal. Tissues are selected to represent a broad range of organ

systems.)

Proteomic Expression Profile (Protein)
Protein expression data, primarily derived from immunohistochemistry (IHC) studies by the

Human Protein Atlas, reveals that TMEM45B protein is present in most tissues, with

predominantly cytoplasmic staining.[5][10] However, it is important to note that the Human

Protein Atlas reports low consistency between antibody staining results and RNA expression

data for this particular protein, suggesting that post-transcriptional regulation may play a

significant role or that antibody specificity could be a variable.[5]

Table 2: Immunohistochemistry (IHC) Summary of TMEM45B Protein in Normal Human

Tissues
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Tissue Cell Type Staining Level
Subcellular
Location

Gastrointestinal

Tract

Esophagus
Squamous epithelial

cells
Medium Cytoplasmic

Duodenum Glandular cells High Cytoplasmic

Small intestine Glandular cells Medium Cytoplasmic

Colon Glandular cells Medium Cytoplasmic

Liver Hepatocytes High Cytoplasmic

Liver Cholangiocytes Low Cytoplasmic

Pancreas
Exocrine glandular

cells
Medium Cytoplasmic

Reproductive System

Testis
Cells in seminiferous

ducts
Medium Cytoplasmic

Prostate Glandular cells Medium Cytoplasmic

Endometrium Glandular cells Low Cytoplasmic

Other Tissues

Kidney Cells in tubules Medium Cytoplasmic

Skin
Squamous epithelial

cells
Medium Cytoplasmic

Lung Pneumocytes Low Cytoplasmic

Spleen White pulp cells Low Cytoplasmic

Brain (Cerebral

Cortex)
Neuropil Not detected -

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618157?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(Data synthesized from the Human Protein Atlas.)

Subcellular Localization
The primary subcellular location reported by large-scale screening is the cytoplasm and

nucleoplasm.[10] More specific research in mouse dorsal root ganglion (DRG) neurons has

identified TMEM45B localization in the trans-Golgi apparatus.[11][12] This more specific

localization may suggest a role in protein processing and trafficking within certain cell types.

Potential Signaling Pathway Involvement
While the precise signaling pathways involving TMEM45B in normal physiological contexts are

not yet fully elucidated, research in disease models, particularly cancer, has offered potential

insights. Multiple studies have linked TMEM45B to the canonical Wnt/β-catenin signaling

pathway.[3][4] In osteosarcoma cells, knockdown of TMEM45B was shown to decrease the

expression of β-catenin and its downstream targets, c-Myc and Cyclin D1.[3][4] It is

hypothesized that TMEM45B may promote the translocation of β-catenin into the nucleus,

though the exact mechanism is unclear.[13] This relationship is depicted below, with the caveat

that this interaction has been observed in a cancer context and its relevance to normal tissue

homeostasis requires further investigation.

TMEM45B's proposed role in the Wnt/β-catenin pathway.

Experimental Protocols & Workflows
The study of TMEM45B expression relies on standard molecular biology techniques. Below are

representative protocols for quantifying its mRNA and protein levels.

General Workflow for Expression Analysis
A typical project to characterize the expression of a gene like TMEM45B involves parallel

transcriptomic and proteomic analyses, starting from tissue sample collection and culminating

in data integration and biological interpretation.
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General Workflow for TMEM45B Expression Analysis

Sample Acquisition

Transcriptomics Proteomics

Data Interpretation

Normal Human
Tissue Sample

1. Total RNA Extraction 1. Tissue Fixation
& Paraffin Embedding

2. cDNA Synthesis
(Reverse Transcription)

3. Quantitative PCR
(qRT-PCR)

4. mRNA Quantification
(Relative Expression)

Correlate mRNA & Protein Data

2. Microtome Sectioning

3. Immunohistochemistry
(IHC)

4. Protein Localization
& Semi-Quantification

Click to download full resolution via product page

Workflow for TMEM45B mRNA and protein expression analysis.
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Quantitative Real-Time PCR (qRT-PCR) for TMEM45B
mRNA
This two-step protocol is a standard method for quantifying TMEM45B mRNA levels relative to

a stable reference gene.

I. RNA Extraction and cDNA Synthesis:

Homogenization: Homogenize ~20-30 mg of fresh-frozen normal human tissue in a suitable

lysis buffer (e.g., containing guanidinium thiocyanate) to inactivate RNases.

RNA Isolation: Isolate total RNA using a silica-column-based kit or phenol-chloroform

extraction. Assess RNA quality and quantity using spectrophotometry (A260/A280 ratio) and

gel electrophoresis.

DNase Treatment: Treat the extracted RNA with DNase I to remove any contaminating

genomic DNA.

Reverse Transcription: Synthesize first-strand complementary DNA (cDNA) from 1-2 µg of

total RNA using a reverse transcriptase enzyme and a mix of oligo(dT) and random hexamer

primers.

II. qPCR Reaction:

Reaction Mix: Prepare a qPCR reaction mix containing:

cDNA template (diluted 1:10)

SYBR Green Master Mix (containing dNTPs, Taq polymerase, and SYBR Green dye)

Forward and Reverse primers specific for TMEM45B (designed to span an exon-exon

junction).

Nuclease-free water.

Controls: Include a no-template control (NTC) to check for contamination and a no-reverse-

transcriptase (-RT) control to verify the absence of genomic DNA amplification.
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Thermal Cycling: Perform the reaction on a real-time PCR instrument with a typical program:

Initial denaturation (e.g., 95°C for 5 minutes).

40 cycles of:

Denaturation (95°C for 15 seconds).

Annealing/Extension (60°C for 60 seconds).

Melt Curve Analysis: To verify the specificity of the amplified product.

Data Analysis: Determine the threshold cycle (Ct) for TMEM45B and a reference gene (e.g.,

GAPDH, ACTB). Calculate the relative expression of TMEM45B using the delta-delta Ct

(ΔΔCt) method.

Immunohistochemistry (IHC) for TMEM45B Protein
This protocol details the staining of TMEM45B in formalin-fixed, paraffin-embedded (FFPE)

tissue sections.

Deparaffinization and Rehydration:

Immerse slides in xylene (2 changes, 5 minutes each).

Transfer through a graded series of ethanol: 100% (2x, 3 min), 95% (1x, 3 min), 70% (1x,

3 min).

Rinse in distilled water.

Antigen Retrieval:

Perform Heat-Induced Epitope Retrieval (HIER). Immerse slides in a citrate buffer (pH 6.0)

and heat in a pressure cooker or water bath at 95-100°C for 20 minutes.

Allow slides to cool to room temperature.

Blocking:
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Wash slides in a wash buffer (e.g., PBS with 0.05% Tween-20).

Block endogenous peroxidase activity by incubating sections in 3% hydrogen peroxide for

10 minutes.

Rinse with wash buffer.

Apply a protein block (e.g., 5% normal goat serum in PBS) and incubate for 1 hour to

prevent non-specific antibody binding.

Primary Antibody Incubation:

Incubate sections with a primary antibody against TMEM45B (e.g., a rabbit polyclonal)

diluted in antibody diluent. Incubation is typically done overnight at 4°C in a humidified

chamber.

Detection:

Wash slides to remove unbound primary antibody.

Apply a biotinylated secondary antibody (e.g., goat anti-rabbit) and incubate for 30-60

minutes.

Wash, then apply a streptavidin-horseradish peroxidase (HRP) conjugate and incubate for

30 minutes.

Chromogen and Counterstain:

Wash slides and apply a chromogen solution such as DAB (3,3'-Diaminobenzidine).

Monitor for color development (brown precipitate).

Stop the reaction by rinsing with water.

Counterstain with hematoxylin to visualize cell nuclei (blue).

Dehydration and Mounting:

Dehydrate the slides through a reverse graded ethanol series and xylene.
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Mount with a permanent mounting medium and a coverslip for microscopic examination.

Conclusion
TMEM45B exhibits a broad but distinct expression pattern in normal human tissues, with the

highest transcript levels found in the esophagus and colon. At the protein level, it is widely

detected with a predominant cytoplasmic localization. While its role in normal physiology is still

under investigation, its specific localization to the trans-Golgi in certain neurons and its putative

link to the Wnt/β-catenin pathway in disease states suggest functions in protein trafficking and

cell signaling. The provided data and protocols serve as a foundational resource for

researchers investigating TMEM45B's role in health and its potential as a biomarker or

therapeutic target in disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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